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Compound of Interest

Compound Name: N,N-Dimethylsulfamide

CAS No.: 3984-14-3

Cat. No.: B133956

Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylsulfamide ((CH₃)₂NSO₂NH₂), also known as DMS, is a small, polar organic

compound that has garnered significant scientific attention.[1] Primarily recognized as a

degradation product of the fungicides tolylfluanide and dichlofluanid, its persistence in the

environment, particularly in groundwater, and its role as a precursor to the formation of N-

nitrosodimethylamine (NDMA) during water treatment processes have made it a subject of

extensive research.[1][2][3] This technical guide provides an in-depth overview of the chemical

structure, properties, synthesis, and reactivity of N,N-Dimethylsulfamide, with a focus on its

environmental fate and analytical methodologies.

Chemical Structure and Identifiers
N,N-Dimethylsulfamide is a derivative of sulfamide (SO₂(NH₂)₂), where two hydrogen atoms

on one of the amine groups are replaced by methyl groups.[1] This substitution significantly

influences its chemical and physical properties.
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Identifier Value

IUPAC Name [methyl(sulfamoyl)amino]methane[1][4]

CAS Number 3984-14-3[1][4][5]

Molecular Formula C₂H₈N₂O₂S[1][4][5]

Molecular Weight 124.17 g/mol [1][4]

Canonical SMILES CN(C)S(=O)(=O)N[1]

InChI
InChI=1S/C₂H₈N₂O₂S/c1-4(2)7(3,5)6/h1-2H3,

(H2,3,5,6)[1][4]

InChIKey QMHAHUAQAJVBIW-UHFFFAOYSA-N[1][4]

Physicochemical Properties
N,N-Dimethylsulfamide is a colorless liquid with a mild, sulfurous odor.[1] Its polarity, imparted

by the sulfonamide group, governs its high solubility in water and many organic solvents.[1]

Property Value

Appearance Colorless liquid[1]

Odor Mild, sulfurous[1]

Melting Point 97.00 °C[5]

Boiling Point 216.90 °C[5]

Flash Point 85.00 °C[5]

pKa 10.4[6][7][8]

Solubility Soluble in water and many organic solvents[1]

Synthesis and Reactivity
The synthesis of N,N-Dimethylsulfamide can be accomplished through several chemical

routes. Common methods include the direct amination of sulfur dichloride or thionyl chloride
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with dimethylamine, or the hydrolysis of sulfonyl chlorides in the presence of dimethylamine.[1]

More recently, photochemical methods involving nickel-catalyzed reactions have been explored

for the synthesis of sulfamides.[1]
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General Synthesis Routes for N,N-Dimethylsulfamide.

N,N-Dimethylsulfamide exhibits notable reactivity due to the nucleophilic nature of its nitrogen

atoms. It can undergo N-arylation with aryl halides in the presence of a nickel catalyst and

participates in electrophilic substitution reactions.[1] The compound is stable over a wide pH

range but can be hydrolyzed under extreme conditions.[1]

Environmental Fate and Formation of N-
Nitrosodimethylamine (NDMA)
N,N-Dimethylsulfamide is a persistent and mobile organic contaminant found in groundwater

and surface waters, primarily originating from the degradation of fungicides like tolylfluanide.[1]

[2][9] Its stability in aqueous environments contributes to its potential for groundwater

contamination.[1]
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A significant area of concern is the transformation of N,N-Dimethylsulfamide into the potent

carcinogen N-nitrosodimethylamine (NDMA) during ozonation in drinking water treatment

plants.[2][6][7] This reaction is notably catalyzed by the presence of bromide ions.[6][10]

The proposed mechanism involves the following key steps:

Ozone oxidizes bromide to form hypobromous acid (HOBr).[6]

The deprotonated N,N-Dimethylsulfamide anion (DMS⁻) reacts rapidly with HOBr to form a

brominated intermediate, Br-DMS.[6][7]

The deprotonated form of this intermediate, Br-DMS⁻, then reacts with ozone.[6][7]

This reaction leads to the formation of an unstable intermediate that undergoes

intramolecular rearrangement and sulfur dioxide extrusion to yield NDMA.[10]

Studies have shown that this transformation can result in NDMA yields of up to 54%.[6]
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Bromide-catalyzed formation of NDMA from N,N-Dimethylsulfamide during ozonation.

Experimental Protocols
Kinetic Studies of N,N-Dimethylsulfamide Reactions

The reaction kinetics of N,N-Dimethylsulfamide with oxidants like hypobromous acid have

been investigated using stopped-flow spectrometry.[6]

Objective: To determine the rate constant for the reaction of HOBr with N,N-
Dimethylsulfamide.

Methodology:
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Experiments are conducted over a range of pH values (e.g., 6.5 to 12.5).[6]

Pseudo-first-order conditions are established with a 5- to 10-fold excess of N,N-
Dimethylsulfamide over HOBr.[6]

The change in absorbance is monitored over time at specific wavelengths to follow the

formation of the product (e.g., increase in absorbance at 240 nm for Br-DMS) or the

consumption of the reactant (e.g., decrease in absorbance at 330 nm for OBr⁻).[6]

Analysis of N,N-Dimethylsulfamide in Aqueous Matrices

A robust and sensitive method for the determination of N,N-Dimethylsulfamide in water

samples involves Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry

(UPLC-MS/MS).[11]

Objective: To quantify the concentration of N,N-Dimethylsulfamide in various water

samples.

Methodology:

Sample Preparation: The only required step is the addition of a suitable internal standard

to the water sample to compensate for matrix effects.[11]

Chromatographic Separation: The sample is directly injected into the UPLC-MS/MS

system. A Hypercarb column is often used for the separation of this polar compound.[12]

Mass Spectrometric Detection: Tandem mass spectrometry provides high selectivity and

sensitivity for the detection and quantification of N,N-Dimethylsulfamide.[11]

Quantification: The concentration is determined by comparing the response of the analyte

to that of the internal standard. This method can achieve detection limits in the low ng/L

range.[11]
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Workflow for the analysis of N,N-Dimethylsulfamide in water samples.

Spectroscopic Characterization
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While specific spectral data is not detailed in the provided search results, the structural

elucidation and characterization of N,N-Dimethylsulfamide would typically involve the

following spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR would show signals

corresponding to the two methyl groups and the amine protons. The chemical shifts and

coupling patterns would provide information about the electronic environment of the protons.

¹³C NMR would show signals for the methyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for the N-H stretching of the primary amine, S=O stretching of the sulfonyl

group, and C-H stretching of the methyl groups.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and to study its fragmentation patterns, which can help in confirming

the structure.

Conclusion
N,N-Dimethylsulfamide is a compound of significant environmental and health relevance. Its

persistence in water sources and its ability to act as a precursor to the carcinogen NDMA

necessitate a thorough understanding of its chemistry and toxicology. The analytical methods

outlined provide the tools for monitoring its presence in the environment, while further research

into its biological activities and the development of effective removal strategies from drinking

water remain critical areas of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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